8-Amino-3,4-dihydroquinazolin-2(1H)-one
Overview
Description
8-Amino-3,4-dihydroquinazolin-2(1H)-one, also known as 8-aminoquinazolin-2(1H)-one or AQ, is a heterocyclic organic compound with a quinazolinone ring system. It is an important building block in organic synthesis and is used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. Its unique structure makes it a versatile and useful reagent for the preparation of various compounds. The synthesis of AQ has been studied extensively and various methods have been developed to synthesize it in high yields and with high purity.
Scientific Research Applications
AQ is an important reagent in organic synthesis and is used in the preparation of a variety of pharmaceuticals, agrochemicals, and other compounds. It has been used in the synthesis of a variety of drugs, including fluoroquinolones, antifungal agents, and anti-inflammatory drugs. AQ has also been used in the synthesis of a variety of agrochemicals, such as herbicides and insecticides.
AQ has also been used in the synthesis of various polymers and materials, such as polyurethanes, polyamides, and polyesters. It has also been used in the synthesis of various dyes, pigments, and other materials.
Mechanism of Action
AQ is a heterocyclic organic compound with a quinazolinone ring system. Its unique structure makes it a versatile and useful reagent for the preparation of various compounds. The mechanism of action of AQ is not well understood, but it is thought to involve the formation of a quinazolinone ring system and the subsequent formation of various intermediates, which can then be used in further reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of AQ are not well understood. However, it has been shown to inhibit the growth of certain bacteria and fungi and to have antifungal and anti-inflammatory effects. It has also been shown to have anti-cancer properties, although further research is needed to understand the mechanism of action.
Advantages and Limitations for Lab Experiments
AQ is a versatile and useful reagent for the preparation of various compounds. It has been used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other compounds. Its advantages include its ease of use, low cost, and high yields. However, it is important to note that AQ has a low solubility in water, which can limit its use in some applications. Additionally, AQ is also a toxic compound and should be handled with care.
Future Directions
Further research is needed to better understand the mechanism of action of AQ and to explore its potential applications in the synthesis of various compounds. Additionally, further research is needed to explore the potential therapeutic and medical applications of AQ. Other future directions include exploring the potential of AQ as a catalyst in organic synthesis and exploring its potential applications in the synthesis of polymers and materials. Finally, further research is needed to explore the potential of AQ as an environmentally friendly alternative to traditional chemical synthesis.
properties
IUPAC Name |
8-amino-3,4-dihydro-1H-quinazolin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c9-6-3-1-2-5-4-10-8(12)11-7(5)6/h1-3H,4,9H2,(H2,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXBCUWUQIQZENH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C(=CC=C2)N)NC(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60725601 |
Source
|
| Record name | 8-Amino-3,4-dihydroquinazolin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60725601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Amino-3,4-dihydroquinazolin-2(1H)-one | |
CAS RN |
1253225-78-3 |
Source
|
| Record name | 8-Amino-3,4-dihydroquinazolin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60725601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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